![molecular formula C11H21N7O2 B6088553 1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide](/img/structure/B6088553.png)
1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide, also known as DPA-T, is a chemical compound that has been studied for its potential applications in scientific research. This molecule has been found to have interesting properties that make it useful in a variety of fields, including biochemistry, pharmacology, and neuroscience.
Mechanism of Action
The exact mechanism of action of 1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide is not yet fully understood, but it is thought to involve the inhibition of enzymes that play a role in various biochemical pathways. This inhibition can lead to changes in cellular processes and ultimately affect physiological function.
Biochemical and Physiological Effects:
Studies have shown that 1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide can have a range of biochemical and physiological effects, depending on the specific pathways and enzymes that are affected. Some of these effects include changes in cellular metabolism, alterations in neurotransmitter release, and modulation of ion channels.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide in lab experiments is its specificity for certain enzymes, which allows researchers to study the effects of inhibiting these enzymes without affecting other pathways. However, there are also limitations to using 1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide, such as its potential toxicity and the need for careful dosing and monitoring.
Future Directions
There are many potential future directions for research involving 1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide. Some possible areas of interest include further studies of its mechanism of action, exploration of its potential as a therapeutic agent, and investigation of its effects on various physiological systems. Additionally, researchers may seek to develop new analogs of 1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide with improved properties or explore its use in combination with other drugs or therapies.
Synthesis Methods
The synthesis of 1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide involves several steps, starting with the reaction of 4-(dipropylamino)-6-methoxy-1,3,5-triazine-2-amine with hydrazinecarboxamide. This reaction produces 1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide as a white solid, which can be purified through recrystallization.
Scientific Research Applications
1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. One of the main areas of interest is the molecule's ability to inhibit the activity of certain enzymes, which could have implications for the development of new drugs.
properties
IUPAC Name |
1-amino-1-[4-(dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N7O2/c1-4-6-17(7-5-2)9-14-10(18(13)8(12)19)16-11(15-9)20-3/h4-7,13H2,1-3H3,(H2,12,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPUAZVSWAAXSSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)C1=NC(=NC(=N1)OC)N(C(=O)N)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(Dipropylamino)-6-methoxy-1,3,5-triazin-2-yl]hydrazinecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.